Cas no 98192-17-7 (1,1',1''-Methanetriyltris(3-chloro-4-ethoxybenzene))
98192-17-7 structure
Product Name:1,1',1''-Methanetriyltris(3-chloro-4-ethoxybenzene)
CAS No:98192-17-7
MF:C25H25Cl3O3
MW:479.823204755783
CID:2820627
Update Time:2023-08-07
1,1',1''-Methanetriyltris(3-chloro-4-ethoxybenzene) Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,1',1''-methylidynetris[3-chloro-4-ethoxy-
- 1,1',1''-Methanetriyltris(3-chloro-4-ethoxybenzene)
-
- Inchi: 1S/C25H25Cl3O3/c1-4-29-22-10-7-16(13-19(22)26)25(17-8-11-23(30-5-2)20(27)14-17)18-9-12-24(31-6-3)21(28)15-18/h7-15,25H,4-6H2,1-3H3
- InChI Key: VXGSSVPHGVMNCX-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C(C1C=CC(=C(C=1)Cl)OCC)C1C=CC(=C(C=1)Cl)OCC)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 9
- Complexity: 451
- XLogP3: 8.2
- Topological Polar Surface Area: 27.7
1,1',1''-Methanetriyltris(3-chloro-4-ethoxybenzene) Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
98192-17-7 (1,1',1''-Methanetriyltris(3-chloro-4-ethoxybenzene)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent